Cas no 412959-68-3 (1-methyl-4-nitro-N-(prop-2-en-1-yl)-1H-pyrazole-5-carboxamide)

• Product Name: 1-methyl-4-nitro-N-(prop-2-en-1-yl)-1H-pyrazole-5-carboxamide
• CAS No: 412959-68-3
• MF: C₈H₁₀N₄O₃
• MW: 210.190001010895
• CID: 3077564
• PubChem ID: 2829145
• Update Time: 2025-04-21

1-methyl-4-nitro-N-(prop-2-en-1-yl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-nitro-N-(prop-2-en-1-yl)-1H-pyrazole-5-carboxamide
• CCG-113214
• Oprea1_830552
• AK-968/07167001
• N-allyl-4-nitro-1-methyl-1H-pyrazole-5-carboxamide
• 412959-68-3
• STL402148
• 2-methyl-4-nitro-N-prop-2-enylpyrazole-3-carboxamide
• SR-01000503467-1
• AKOS000669664
• SR-01000503467

• Inchi： 1S/C8H10N4O3/c1-3-4-9-8(13)7-6(12(14)15)5-10-11(7)2/h3,5H,1,4H2,2H3,(H,9,13)
• InChI Key： QREPQPUDYHUNDE-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C=NN1C)[N+](=O)[O-])NCC=C

Computed Properties

• Exact Mass: 210.07529019Da
• Monoisotopic Mass: 210.07529019Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 92.7Ų